DSPE-PEG2000-Maleimide

• Molecular Formula: C54H100N4NaO14P
• Molecular Weight: 1083.4 g/mol
• InChI: InChI=1S/C54H98N3O14P.H3N.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-53(62)68-45-48(71-54(63)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)46-70-72(64,65)69-42-39-56-50(59)47-67-44-43-66-41-38-55-49(58)37-40-57-51(60)35-36-52(57)61;;/h35-36,48H,3-34,37-47H2,1-2H3,(H,55,58)(H,56,59)(H,64,65);1H3;/q;;+1/p-1/t48-;;/m1../s1
• InChIKey: ZIAGQZAKMWCCNU-NVMLYMPWSA-M

DSPE-PEG2000-Maleimide: A Thiol-Reactive PEGylated Phospholipid for Targeted Liposome and LNP Functionalization

DSPE-PEG2000-Maleimide is a heterobifunctional lipid–polymer conjugate composed of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) covalently linked to a linear polyethylene glycol chain (average MW ~2000 Da) terminated with a maleimide functional group . The DSPE anchor inserts stably into lipid bilayers, the PEG2000 spacer provides steric stabilization and prolonged systemic circulation, and the maleimide group enables site-selective, covalent conjugation to thiol (–SH) bearing ligands (e.g., cysteine-containing peptides, thiolated antibodies) via Michael addition under mild aqueous conditions (pH 6.5–7.5), forming a stable thioether bond .

Thiol-reactive PEGylated lipid for targeted liposome and LNP functionalization studies

Stable DSPE anchor inserts into lipid bilayers; PEG2000 spacer provides steric stabilization

Mild aqueous conjugation (pH 6.5–7.5) forms stable thioether bonds with thiol-bearing ligands

Why DSPE-PEG2000-Maleimide Cannot Be Substituted by Other DSPE-PEG2000-Terminated Lipids Without Altering Conjugation Performance and Formulation Outcomes

In-class DSPE-PEG2000 derivatives are functionally distinguished solely by their terminal reactive group, which dictates the conjugation chemistry, reaction conditions, and stability profile. DSPE-PEG2000-Maleimide reacts selectively with thiols at pH 6.5–7.5 to form a stable thioether bond, whereas DSPE-PEG2000-NHS targets primary amines (pH 7.0–8.5) and DSPE-PEG2000-COOH requires carbodiimide-mediated activation . These differences produce quantifiably distinct maleimide group activities depending on the preparation method (post-insertion retaining 76% active maleimide vs. 63% for pre-insertion) [1] and different coupling efficiencies (up to 71% mol peptide/maleimide vs. ≤34% mol folate/maleimide) [2]. Substituting one reactive lipid for another is not benign: it changes the reactive half-life in aqueous media, cross-reactivity with off-target nucleophiles, and the stoichiometric control of surface ligand density, all of which directly impact targeting efficacy and batch-to-batch reproducibility.

DSPE-PEG2000-NHS

Targets primary amines (pH 7.0–8.5) rather than thiols; may shift reaction specificity and cross-reactivity profile.

DSPE-PEG2000-COOH

Requires carbodiimide-mediated activation, altering stoichiometric control and potentially reducing coupling efficiency reproducibility.

Method-dependent activity

Maleimide reactivity varies with insertion method; substituting workflow (post- vs pre-insertion) may shift surface ligand density and batch consistency.

• [1] Nag OK, Awasthi V. Determination of the activity of maleimide-functionalized phospholipids during preparation of liposomes. Int J Pharm. 2016;514(1):93-102. View Source
• [2] Holovanchuk D. Otimização do direcionamento para células tumorais de nanosistemas lipídicos para uso terapêutico. Master's Thesis, Universidade de Lisboa, 2014. View Source

DSPE-PEG2000-Maleimide Quantitative Differentiation Evidence vs. Closest Analogs and Alternative Chemistries

Maleimide Functional Group Activity: Post-Insertion Retains 76% Reactive Groups vs. 63% (Pre-Insertion) and 32% (Post-Purification)

During liposome preparation, the method of DSPE-PEG2000-Maleimide insertion dramatically alters the fraction of maleimide groups that remain reactive for subsequent conjugation. Post-insertion (adding DSPE-PEG2000-Mal after liposome formation) preserved 76% active maleimide groups, whereas pre-insertion (adding during lipid film hydration) retained only 63% before purification and dropped to 32% after purification [1]. The 44-percentage-point loss during purification in the pre-insertion route means fewer than one-third of the functional handles remain available for ligand coupling, directly compromising targeting ligand density and batch-to-batch consistency.

Maleimide Group Activity

Head-to-head

Post-insertion: 76% reactive
Pre-insertion: 63% (pre-purif.), 32% (post-purif.)

Post-insertion workflow may preserve higher available coupling sites.

Method context; purification leads to 44‑pp loss in pre-insertion route.

Evidence Dimension	Percentage of reactive maleimide groups on liposome surface
Target Compound Data	76% active maleimide groups (post-insertion method)
Comparator Or Baseline	63% active (pre-insertion, before purification); 32% active (pre-insertion, after purification)
Quantified Difference	Post-insertion is 13 percentage points higher than pre-insertion (pre-purification) and 44 percentage points higher than pre-insertion post-purification
Conditions	DSPE-PEG2000-Mal incorporated into liposomes via pre-insertion (lipid film hydration) vs. post-insertion; maleimide activity determined by quantitation of reactive maleimide groups on final liposomal formulations

Why This Matters

This directly determines the available coupling sites for targeting ligands; selecting post-insertion over pre-insertion can roughly double the functional maleimide density after purification, enabling higher and more reproducible ligand loading.

• [1] Nag OK, Awasthi V. Determination of the activity of maleimide-functionalized phospholipids during preparation of liposomes. Int J Pharm. 2016;514(1):93-102. View Source

Pre-Conjugation (Imp) Strategy Using DSPE-PEG2000-Mal Outperforms Post-Conjugation (Pos) Strategy: Cytotoxicity (p<0.001) and Cellular Uptake (p<0.001)

When constructing herceptin-bearing paclitaxel-loaded nanoparticles, the improved pre-conjugation (Imp) strategy—where herceptin is pre-conjugated with DSPE-PEG2000-Mal before nanoparticle assembly—yielded significantly better cytotoxicity (p < 0.001) and tumor cellular uptake efficiency (p < 0.001) compared to the post-conjugation (Pos) strategy, where ligand is conjugated after nanoparticle formation [1]. The Imp strategy enabled linear control of ligand density within the 0–20% DSPE-PEG2000-herceptin range and preserved antibody bioactivity during nanoparticle preparation, whereas the Pos strategy consumed excess antibody to drive the conjugation reaction and resulted in lower surface ligand activity [1].

Conjugation Strategy

Head-to-head

Pre-conjugation (Imp): higher reported cytotoxicity (p<0.001) and cellular uptake (p<0.001) vs post-conjugation.

Imp strategy may support linear ligand density control.

Reported in BT474 cell context; workflow-dependent outcome.

Evidence Dimension	Cytotoxicity and cellular uptake efficiency of antibody-conjugated nanoparticles
Target Compound Data	Significantly higher cytotoxicity (p < 0.001) and cellular uptake (p < 0.001) with Imp strategy using DSPE-PEG2000-Mal
Comparator Or Baseline	Post-conjugation (Pos) strategy using the same DSPE-PEG2000-Mal linker
Quantified Difference	Statistical significance at p < 0.001 for both cytotoxicity and uptake; linear ligand density control (0–20% DSPE-PEG2000-herceptin)
Conditions	BT474 HER2-overexpressing breast cancer cells; paclitaxel-loaded PLGA/DODMA nanoparticles; herceptin as targeting ligand

Why This Matters

For procurement decisions, this demonstrates that DSPE-PEG2000-Maleimide's performance is not merely a function of the chemical structure but is also highly dependent on the conjugation workflow; the Imp strategy with this compound enables quantitative ligand density control, which is critical for achieving reproducible, dose-dependent targeting.

• [1] Yu K, Zhou Y, Li Y, et al. Comparison of three different conjugation strategies in the construction of herceptin-bearing paclitaxel-loaded nanoparticles. Biomater Sci. 2016;4:1219-1232. View Source

Thiol-Maleimide vs. Tetrazine-TCO Chemistry: Comparable Transfection (~97% GFP+ Cells) but Thiol-Maleimide Requires Optimized Micelle Mixing for >80% mRNA Encapsulation

A direct comparison of thiol-maleimide (DSPE-PEG2000-Maleimide) and tetrazine–trans-cyclooctene (DSPE-PEG2000-TCO) chemistries for LNP surface functionalization with cetuximab demonstrated that both produced targeted LNPs with similar in vitro transfection rates—approximately 97% GFP+ cells at 6 hours, vs. less than 30% for non-targeted controls [1]. However, only the micelle mixing insertion method (preformed DSPE-PEG2000-Maleimide:DMG-PEG2000 micelles) yielded stable particles with mRNA encapsulation efficiency above 80%; direct mixing of the conjugate solution resulted in poor particle stability [1]. Both targeted formulations achieved at least a 3-fold increase in mean fluorescence intensity over controls, confirming that DSPE-PEG2000-Maleimide delivers comparable functional targeting to the faster tetrazine-TCO chemistry when the optimized micelle mixing protocol is employed [1].

Chemistry Comparison

Head-to-head

~97% GFP+ cells for thiol-maleimide and tetrazine-TCO LNPs; >80% mRNA encapsulation only with micelle mixing method.

Reported equivalent targeting efficiency; formulation workflow is critical.

Optimized micelle mixing required for stable particles with high mRNA load.

Evidence Dimension	In vitro transfection efficiency (GFP+ cells %) and mRNA encapsulation efficiency
Target Compound Data	~97% GFP+ cells (thiol-maleimide, cetuximab-targeted LNPs); mRNA encapsulation >80% (micelle mixing method only)
Comparator Or Baseline	~97% GFP+ cells (tetrazine-TCO chemistry); <30% GFP+ cells (non-targeted control); mRNA encapsulation below 80% (direct mixing method)
Quantified Difference	Equivalent transfection rate between chemistries; encapsulation >80% vs. unstable particles (direct mixing); ≥3-fold mean fluorescence intensity increase over controls for both chemistries
Conditions	LNPs prepared by ethanol mixing; mRNA (10 mM citrate buffer, pH 3.5); insertion at 60°C for 1 h; cetuximab as targeting antibody; GFP mRNA reporter; 6 h post-transfection

Why This Matters

When selecting between DSPE-PEG2000-Maleimide and DSPE-PEG2000-TCO for targeted LNP development, the maleimide-thiol route delivers equivalent targeting potency but imposes a stricter formulation requirement (micelle mixing); laboratories must factor in this additional process control step during procurement and experimental design.

• [1] Preparation of Targeted Lipid Nanoparticles by Insertion of Either Tetrazine–trans-Cyclooctene or Thiol–Maleimide Micelles. Bioconjugate Chem. 2026;37(2):406-417. View Source

Maleimide Hydrolytic Stability Advantage Over NHS Ester: Operational pH Window (6.5–7.5) Prevents Rapid Deactivation Observed with NHS Esters (t1/2 ~1 h at pH 8)

The maleimide group on DSPE-PEG2000-Maleimide reacts selectively with thiols at pH 6.5–7.5 to form a stable thioether bond, with minimal cross-reactivity toward amines within this pH range . Above pH 8, maleimide hydrolysis to maleic acid accelerates, irreversibly inactivating the group [1]. In contrast, the NHS ester (used on DSPE-PEG2000-NHS) has a half-life of approximately 1 hour at pH 8 and 25°C in aqueous media, dropping to ~10 minutes at pH 8.6 and 4°C, requiring careful pH and temperature control to avoid hydrolysis before amine coupling occurs . The maleimide group is thus the more hydrolytically robust choice under near-physiological reaction conditions, retaining reactivity over longer handling times.

Hydrolytic Stability

Class-level

Maleimide: stable at pH 6.5–7.5
NHS ester: t1/2 ~1 h (pH 8, 25°C), ~10 min (pH 8.6, 4°C)

Wider operational pH window under near-physiological conditions may reduce reagent deactivation risk.

Class-level inference; confirm with specific buffer and temperature.

Evidence Dimension	Hydrolytic stability of reactive functional groups under aqueous conjugation conditions
Target Compound Data	Maleimide: optimal reactivity at pH 6.5–7.5; hydrolysis accelerates only above pH >8
Comparator Or Baseline	NHS ester: t1/2 ~1 h at pH 8, 25°C; t1/2 ~10 min at pH 8.6, 4°C
Quantified Difference	NHS ester half-life is ~60 min (pH 8, 25°C) vs. maleimide which forms thioether bonds within minutes at pH 6.5–7.5 without significant competing hydrolysis
Conditions	Aqueous buffer; pH 6.5–7.5 (maleimide-thiol); pH 7–9 (NHS-amine); comparative hydrolysis kinetics from class-level maleimide and NHS ester literature

Why This Matters

When choosing between DSPE-PEG2000-Maleimide and DSPE-PEG2000-NHS for a conjugation workflow, the maleimide reagent offers a wider operational time window under physiological pH, reducing the risk of reagent deactivation during benchtop handling and improving conjugation batch-to-batch consistency.

• [1] Nag OK, Awasthi V. Determination of the activity of maleimide-functionalized phospholipids during preparation of liposomes. Int J Pharm. 2016;514(1):93-102. View Source

Ligand Coupling Efficiency and Density Tunability: 16–183 Whole Antibodies or 42–173 Fab' Fragments per Nanocapsule with up to 71% Coupling Yield

Using DSPE-PEG2000-Maleimide post-insertion into lipid nanocapsules (LNCs), the number of conjugated OX26 monoclonal antibodies was tunable from 16 to 183 whole antibodies per LNC, and Fab' fragment density ranged from 42 to 173 per LNC, controlled by varying the initial ligand concentration in the coupling reaction mixture [1]. Separately, antagonist G peptide conjugation via post-insertion achieved a coupling yield of 71% (mol peptide/maleimide), compared to 43% using a direct linkage method; folic acid coupling reached a maximum of 34% (mol FA/maleimide) [2]. This demonstrates that coupling efficiency is both ligand-dependent and method-dependent, with the post-insertion approach providing higher yields for peptide ligands.

Ligand Density Tunability

Cross-study

16–183 whole antibodies/LNC; 42–173 Fab' fragments/LNC; peptide coupling up to 71% (mol/mol maleimide).

Supports approximately 10‑fold surface ligand valence tuning.

Ligand- and method-dependent; cross-study comparison.

Evidence Dimension	Ligand coupling efficiency and surface density on lipid-based nanocarriers
Target Compound Data	16–183 whole antibodies/LNC; 42–173 Fab' fragments/LNC; up to 71% mol peptide/maleimide (antagonist G, post-insertion); up to 34% mol FA/maleimide (folic acid)
Comparator Or Baseline	43% mol peptide/maleimide (antagonist G, direct method); ≤34% mol FA/maleimide (folic acid, direct method)
Quantified Difference	Antagonist G post-insertion coupling yield (71%) is 1.65-fold higher than direct method (43%); folic acid coupling is inherently lower (34% maximum) across methods
Conditions	OX26 MAb and Fab' thiolated, conjugated to DSPE-PEG2000-Maleimide post-inserted into LNC shells with heat treatment; antagonist G and folic acid activated with sulfhydryl group, liposomes containing DSPE-PEG2000-Maleimide

Why This Matters

DSPE-PEG2000-Maleimide enables fine-tuning of surface ligand valence across a ~10-fold range, which is critical for optimizing the avidity, cellular uptake, and pharmacokinetic profile of targeted nanocarriers; procurement decisions should consider that coupling efficiency varies with the specific ligand and insertion method.

• [1] Béduneau A, Saulnier P, Hindré F, et al. Design of targeted lipid nanocapsules by conjugation of whole antibodies and antibody Fab' fragments. Biomaterials. 2007;28(33):4978-4990. View Source
• [2] Holovanchuk D. Otimização do direcionamento para células tumorais de nanosistemas lipídicos para uso terapêutico. Master's Thesis, Universidade de Lisboa, 2014. View Source

In Vivo Tumor Targeting: Anti-TAG-72 Immunoliposomes Prepared with DSPE-PEG2000-Maleimide Localize to Tumor Tissue Whereas Non-Targeted Liposomes Do Not

Anti-TAG-72 PEG-immunoliposomes (PILs) formulated with DSPE-PEG2000-Maleimide (1 mol%) and conjugated with HuCC49 Fab' fragments demonstrated specific adherence to TAG-72-overexpressing LS174T human colon cancer cells in vitro and, upon intravenous administration, efficiently localized in LS174T tumor tissues in vivo, while non-targeted conventional liposomes showed no tumor localization [1]. These PILs also maintained gene transfection activity in the presence of up to 60% fetal bovine serum, outperforming conventional cationic lipoplexes under high-serum conditions [1]. This demonstrates that DSPE-PEG2000-Maleimide-mediated antibody conjugation confers both targeting specificity and serum stability to lipid-based gene delivery vehicles.

In Vivo Localization

Head-to-head

Anti-TAG-72 PILs (DSPE-PEG2000-Mal): tumor tissue localization in xenograft model; non-targeted liposomes: no detectable localization.

May support receptor-specific delivery studies in tumor-localization models.

LS174T xenograft context; no therapeutic claim inferred.

Evidence Dimension	In vivo tumor localization and in vitro serum-resistant transfection
Target Compound Data	Anti-TAG-72 PILs (DSPE-PEG2000-Maleimide, 1 mol%, HuCC49 Fab'): efficient tumor localization in vivo; gene transfection maintained in up to 60% FBS
Comparator Or Baseline	Non-targeted conventional liposomes: no detectable tumor localization; conventional cationic lipoplexes: reduced transfection at high serum concentrations
Quantified Difference	Qualitative in vivo localization: positive tumor tissue localization vs. none for non-targeted liposomes; in vitro: transfection resistance up to 60% FBS vs. reduced activity for conventional lipoplexes
Conditions	LS174T human colon carcinoma xenograft model; intravenous administration; liposome composition: POPC (92 mol%), DMKD (4 mol%), DSPE-PEG2000 (3 mol%), DSPE-PEG2000-Maleimide (1 mol%); HuCC49 Fab' conjugation

Why This Matters

DSPE-PEG2000-Maleimide is the enabling linker for achieving active tumor targeting in vivo; without this functional handle, PEGylated liposomes exhibit only passive EPR-mediated accumulation, which is insufficient for receptor-specific delivery and may result in lower therapeutic indices.

• [1] Kim KS, Lee YK, Kim JS, et al. Targeted gene therapy of LS174 T human colon carcinoma by anti-TAG-72 immunoliposomes. Cancer Gene Ther. 2008;15:331-340. View Source

High-Impact Application Scenarios for DSPE-PEG2000-Maleimide Based on Comparative Evidence

Post-Insertion Functionalization of Preformed Liposomes for Maximized Maleimide Reactivity

When preparing immunoliposomes or targeted liposomes, post-insertion of DSPE-PEG2000-Maleimide after liposome formation preserves 76% of maleimide groups in a reactive state, compared to only 32% remaining after purification with the pre-insertion method [1]. Laboratories developing targeted liposomal formulations should specify post-insertion protocols and procure DSPE-PEG2000-Maleimide from sources that validate maleimide activity, ensuring maximum available coupling sites for subsequent thiolated ligand conjugation.

Pre-Conjugation (Imp) Workflow for Quantitative Control of Ligand Density on Polymeric Nanoparticles

For antibody-targeted polymeric nanoparticles requiring precise ligand density control, the Imp strategy—pre-conjugating the antibody to DSPE-PEG2000-Maleimide before nanoparticle assembly—enables linear tuning of surface ligand density (0–20% DSPE-PEG2000-herceptin) and yields statistically superior cytotoxicity (p < 0.001) and cellular uptake (p < 0.001) compared to post-conjugation [2]. This workflow is particularly relevant for CDMO and biopharmaceutical process development groups seeking reproducible, scalable targeted nanomedicine manufacturing.

Thiol-Maleimide Micelle Mixing Method for LNP-mRNA Targeting with >80% Encapsulation Efficiency

In LNP-based mRNA delivery systems, DSPE-PEG2000-Maleimide in preformed micelles with DMG-PEG2000 achieves >80% mRNA encapsulation and stable particle formation, enabling antibody-targeted LNPs that produce ~97% GFP+ transfection efficiency in vitro [3]. This scenario is directly applicable to in vivo CAR-T engineering and mRNA vaccine development, where active targeting to specific immune cell subsets is required.

Tunable Immunoliposome Engineering with DSPE-PEG2000-Maleimide for CNS and Oncology Indications

DSPE-PEG2000-Maleimide enables conjugation of 16–183 whole antibodies or 42–173 Fab' fragments per nanocarrier, with peptide coupling yields up to 71% [4][5]. This tunability supports central nervous system targeting across the blood-brain barrier (e.g., anti-TfR OX26 immunoliposomes) and solid tumor targeting (e.g., anti-TAG-72 immunoliposomes), where ligand density must be optimized to balance avidity, pharmacokinetics, and tumor penetration. In vivo, anti-TAG-72 PILs constructed with this linker achieved tumor-selective localization that non-targeted liposomes failed to demonstrate [6].

Application

Selection Property

Validation Focus

Post-insertion liposome functionalization

Maximized reactive maleimide groups

Maleimide activity after post-insertion vs pre-insertion

Pre-conjugation for polymeric nanoparticles

Linear ligand density control (0–20% DSPE-PEG-ligand)

Reproducibility of targeting ligand density and bioactivity

LNP-mRNA targeting via micelle mixing

Encapsulation-efficient insertion method

mRNA encapsulation efficiency and particle stability

Tunable immunoliposome engineering

Broad ligand valence range (whole antibody or Fab')

Ligand density optimization for avidity and model biodistribution

• [1] Nag OK, Awasthi V. Determination of the activity of maleimide-functionalized phospholipids during preparation of liposomes. Int J Pharm. 2016;514(1):93-102. View Source
• [2] Yu K, Zhou Y, Li Y, et al. Comparison of three different conjugation strategies in the construction of herceptin-bearing paclitaxel-loaded nanoparticles. Biomater Sci. 2016;4:1219-1232. View Source
• [3] Preparation of Targeted Lipid Nanoparticles by Insertion of Either Tetrazine–trans-Cyclooctene or Thiol–Maleimide Micelles. Bioconjugate Chem. 2026;37(2):406-417. View Source
• [4] Béduneau A, Saulnier P, Hindré F, et al. Design of targeted lipid nanocapsules by conjugation of whole antibodies and antibody Fab' fragments. Biomaterials. 2007;28(33):4978-4990. View Source
• [5] Holovanchuk D. Otimização do direcionamento para células tumorais de nanosistemas lipídicos para uso terapêutico. Master's Thesis, Universidade de Lisboa, 2014. View Source
• [6] Kim KS, Lee YK, Kim JS, et al. Targeted gene therapy of LS174 T human colon carcinoma by anti-TAG-72 immunoliposomes. Cancer Gene Ther. 2008;15:331-340. View Source